Cas no 1508729-76-7 (4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid)

• Product Name: 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid
• CAS No: 1508729-76-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 6192726
• PubChem ID: 83394744
• Update Time: 2025-06-12

4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1508729-76-7
• 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid
• EN300-737373

• Inchi： 1S/C11H11N3O2/c1-14-10(9(12)6-13-14)7-2-4-8(5-3-7)11(15)16/h2-6H,12H2,1H3,(H,15,16)
• InChI Key： LMATUUPMPDNLCN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=C(C=NN1C)N)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid

Introduction to 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid (CAS No. 1508729-76-7) and Its Emerging Applications in Chemical Biology

4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1508729-76-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The benzoic acid moiety further enhances its pharmacological relevance by contributing to its solubility and metabolic stability, making it a promising candidate for drug development.

The structural framework of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid consists of a pyrazole ring substituted with an amino group at the 4-position and a methyl group at the 1-position, linked to a benzoic acid backbone. This specific arrangement imparts distinct chemical and biological properties that make it an attractive scaffold for medicinal chemistry. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating cellular processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and mechanisms of action of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid with high precision. Studies have indicated that this compound exhibits potent inhibitory activity against various kinases, which are key enzymes involved in signal transduction pathways associated with cancer progression. For instance, preliminary in vitro studies have demonstrated its ability to suppress the activity of Janus kinases (JAKs), which play a crucial role in inflammatory responses and hematopoietic cell growth.

Moreover, the benzoic acid moiety in 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid contributes to its potential as an antioxidant agent. Reactive oxygen species (ROS) are known to induce oxidative stress, which is implicated in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The compound's ability to scavenge ROS has been observed in cell-based assays, suggesting its protective role against oxidative damage. This property is particularly relevant in the context of aging and chronic diseases where oxidative stress is a major contributing factor.

In addition to its kinase inhibition and antioxidant properties, 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid has shown promise in preclinical models as a modulator of immune responses. The pyrazole ring is known to interact with immune-related proteins, such as interleukin receptors, thereby influencing cytokine production and immune cell function. This makes the compound a candidate for therapeutic strategies targeting autoimmune diseases and chronic inflammation. Recent research has also explored its potential in combination therapies, where it may synergize with other drugs to enhance treatment efficacy.

The synthesis of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole-benzoic acid core efficiently. These techniques not only improve synthetic efficiency but also allow for the introduction of structural modifications tailored to specific biological targets. The growing interest in this compound has spurred innovation in synthetic chemistry, leading to more streamlined and sustainable production methods.

From a pharmacokinetic perspective, 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid exhibits favorable properties that enhance its suitability as a drug candidate. Its moderate molecular weight and lipophilicity contribute to good oral bioavailability, while the benzoic acid group facilitates renal excretion. These characteristics are critical for achieving therapeutic levels in vivo without excessive accumulation or toxicity. Preclinical pharmacokinetic studies have supported these findings, indicating that the compound can be administered orally with minimal degradation under physiological conditions.

The potential therapeutic applications of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid extend beyond cancer and inflammation. Emerging research suggests its utility in neuroprotection against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier has been demonstrated in animal models, allowing it to exert its effects directly within the central nervous system. This opens up new avenues for treating neurological disorders where current pharmacological options are limited.

Another area of interest is the use of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzoic acid as a chemosensitizer agent. By enhancing the sensitivity of cancer cells to existing chemotherapeutic drugs, it could improve treatment outcomes for patients with advanced malignancies. Combination therapy approaches involving this compound with standard chemotherapy regimens have shown promising results in preclinical studies, highlighting its potential as an adjunctive treatment modality.

The development of novel drug candidates like 4-(4-amino-1-methyl-1H-pyrazol-5-y]benzoic acid relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The integration of high-throughput screening technologies has accelerated the identification of bioactive compounds from large libraries. Once identified, compounds such as this one undergo rigorous testing to evaluate their safety profile before advancing to clinical trials. The growing body of preclinical data supports its potential as a therapeutic agent but underscores the need for further investigation into long-term effects and optimal dosing regimens.

In conclusion, 4-(4-amino-l-methyl-lH-pyr azol-S-y]benz oic ac id (CAS No. 1508729- 76- 7) represents an exciting advancement in chemical biology with diverse applications across multiple therapeutic areas。 Its unique structural features, combined with promising preclinical results，make it a valuable compound for ongoing research efforts aimed at developing novel treatments for human diseases。 As our understanding continues to evolve，this compound will likely play an increasingly important role in future medical breakthroughs。 p>